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Compound of Interest

Compound Name: Propyne-d4

Cat. No.: B1606906

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information for propyne-d4 (CAS No.
6111-63-3), a deuterated isotopologue of propyne. Due to the limited availability of a specific
Safety Data Sheet (SDS) for propyne-d4, this document combines available physicochemical
data for the deuterated compound with hazard information extrapolated from the well-
documented SDS of its non-deuterated counterpart, propyne (CAS No. 74-99-7). The
toxicological and reactivity profiles of deuterated and non-deuterated compounds are generally
considered to be very similar.

Core Safety and Property Data

Propyne-d4 is a colorless, flammable gas.[1] Its physical and chemical properties are
summarized below.

Physical and Chemical Properties of Propyne-d4
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Property Value Source
Molecular Formula CsDa NIST WebBook
Molecular Weight 44.09 g/mol PubChem|[2]
CAS Number 6111-63-3 PubChem|[2]
Boiling Point -23.2°C Guidechem[3]
Melting Point -102.7 °C Guidechem[3]
Flash Point -91.1 °C (Predicted) Guidechem[3]
Vapor Pressure 4565.7 mmHg at 25°C Guidechem[3]
(Predicted)
Density 0.713 g/cm3 Guidechem|[3]

Insoluble in water; soluble in
Solubility ethanol, chloroform, and PubChem[1]

benzene.[1]

Hazard Identification and Classification

Information based on propyne (CAS 74-99-7) as a surrogate.

Propyne is classified as an extremely flammable gas that may explode if heated. It is a gas
under pressure and may displace oxygen, causing rapid suffocation.

GHS Hazard Statements:
e H220: Extremely flammable gas.
e H280: Contains gas under pressure; may explode if heated.

Signal Word: Danger

Experimental Protocols and Safe Handling
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Given the hazards associated with propyne-d4, stringent adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE)

o Eye Protection: Safety glasses with side-shields or chemical safety goggles.
» Hand Protection: Insulated gloves when handling cylinders.

o Respiratory Protection: A self-contained breathing apparatus (SCBA) should be used in case
of release or in environments with insufficient oxygen.

» Skin and Body Protection: Flame-retardant clothing is recommended.

Engineering Controls

o Work with propyne-d4 should be conducted in a well-ventilated area, preferably in a fume
hood designed for flammable gases.

¢ Use of a continuous monitoring system for flammable gases is highly recommended.
 All equipment must be properly grounded to prevent static discharge.

» Use only non-sparking tools and explosion-proof equipment.

Storage and Handling Workflow

The following diagram outlines the essential steps for the safe storage and handling of
propyne-d4 cylinders.
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Caption: Safe handling workflow for propyne-d4 cylinders.

Reactivity and Stability

Information based on propyne (CAS 74-99-7) as a surrogate.
Chemical Stability: Propyne-d4 is stable under recommended storage conditions.
Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.

Incompatible Materials: Strong oxidizing agents, copper, silver, and mercury and their salts (can

form explosive acetylides).
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Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon
oxides.

Toxicological Information

Information based on propyne (CAS 74-99-7) as a surrogate.

Acute Effects:

Inhalation: May cause dizziness, headache, and nausea. At high concentrations, it can act
as a simple asphyxiant by displacing oxygen, leading to unconsciousness.

Skin Contact: Direct contact with the liquefied gas can cause frostbite.

Eye Contact: Direct contact with the liquefied gas can cause frostbite.

Ingestion: Ingestion is not a likely route of exposure for a gas.

No specific quantitative toxicological data for propyne-d4 were found in the public domain.

Emergency Procedures

Information based on propyne (CAS 74-99-7) as a surrogate.

Fire Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, or carbon dioxide. For a large fire, use
water spray, fog, or foam.

o Specific Hazards: Extremely flammable. Vapors are heavier than air and may travel to a
source of ignition and flash back. Cylinders may explode when heated.

¢ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

e Personal Precautions: Evacuate personnel from the area. Eliminate all ignition sources.
Wear appropriate PPE, including respiratory protection.
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o Environmental Precautions: Prevent the gas from entering sewers or confined spaces.

e Methods for Containment and Clean-up: Stop the flow of gas if it can be done safely.
Ventilate the area.

The following diagram illustrates the logical steps to take in the event of a propyne-d4 leak.

Caption: Emergency response workflow for a propyne-d4 leak.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propyne-d4: A Comprehensive Technical Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606906#propyne-d4-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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